2-[(Pyridin-4-yl)methoxy]propanoic acid hydrochloride
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Description
2-[(Pyridin-4-yl)methoxy]propanoic acid hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO3 and its molecular weight is 217.65. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Catalysis
Research in organic synthesis has demonstrated the utility of related pyridine derivatives in facilitating complex chemical transformations. For example, the demethylation of 4-Methoxyphenylbutyric acid using molten pyridinium hydrochloride illustrates a scalable approach for producing key intermediates for pharmaceutical candidates (Schmid, Beck, Cronin, & Staszak, 2004). This underscores the potential of pyridine derivatives in streamlining the synthesis of complex organic molecules.
Polymer Chemistry
In the domain of polymer chemistry, the protection and deprotection of functional groups is a critical step. A study highlighted the use of 2-(pyridin-2-yl)ethanol as an innovative protecting group for carboxylic acids, demonstrating its utility in the synthesis and modification of polymers. This protective group can be selectively removed, showcasing the versatility of pyridine derivatives in polymer science (Elladiou & Patrickios, 2012).
Material Science
Further applications extend to material science, where pyridine derivatives contribute to the development of novel materials. Studies on hydrochloride crystals based on pyridine derivatives have explored the relationship between magnetic properties and crystal-stacking structures, revealing insights into the design of materials with specific magnetic behaviors (Yong, Zhang, & She, 2013).
Catalysis
Pyridine derivatives also find applications in catalysis. Research into palladium(II) complexes of (pyridyl)imine ligands as catalysts for the methoxycarbonylation of olefins highlights the role of these compounds in facilitating chemical reactions that are significant for industrial processes (Zulu, Nyamato, Tshabalala, & Ojwach, 2020).
Properties
IUPAC Name |
2-(pyridin-4-ylmethoxy)propanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3.ClH/c1-7(9(11)12)13-6-8-2-4-10-5-3-8;/h2-5,7H,6H2,1H3,(H,11,12);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVNIILCAVOQVPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)OCC1=CC=NC=C1.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.